Cas no 499126-76-0 (Bicyclo[2.2.1]heptan-2-one, 5,5-dimethyl-3-methylene- (9CI))

• Product Name: Bicyclo[2.2.1]heptan-2-one, 5,5-dimethyl-3-methylene- (9CI)
• CAS No: 499126-76-0
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• CID: 932923
• PubChem ID: 12115552
• Update Time: 2025-04-19

Bicyclo[2.2.1]heptan-2-one, 5,5-dimethyl-3-methylene- (9CI) Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptan-2-one, 5,5-dimethyl-3-methylene- (9CI)
• 5,5-dimethyl-3-methylidenebicyclo[2.2.1]heptan-2-one
• DTXSID80477817
• 499126-76-0
• DB-286085
• Bicyclo[2.2.1]heptan-2-one, 5,5-dimethyl-3-methylene-

• Inchi： 1S/C10H14O/c1-6-8-4-7(9(6)11)5-10(8,2)3/h7-8H,1,4-5H2,2-3H3
• InChI Key： FUTUGYFHDBDTQC-UHFFFAOYSA-N
• SMILES： O=C1C(=C)C2CC1CC2(C)C

Computed Properties

• Exact Mass: 150.104465066g/mol
• Monoisotopic Mass: 150.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids